Cas no 6488-88-6 (1H-Benzimidazole,2-(1H-pyrazol-1-yl)-)

• Product Name: 1H-Benzimidazole,2-(1H-pyrazol-1-yl)-
• CAS No: 6488-88-6
• MF: C₁₀H₈N₄
• MW: 184.19732093811
• MDL: MFCD18807525
• CID: 500730
• PubChem ID: 639420
• Update Time: 2025-05-21

1H-Benzimidazole,2-(1H-pyrazol-1-yl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole,2-(1H-pyrazol-1-yl)-
• 1H-Benzimidazole,2-(1H-pyrazol-1-yl)-(9CI)
• 2-(1H-PYRAZOL-1-YL)-1H-1,3-BENZODIAZOLE
• 2-(1H-pyrazol-1-yl)-1H-benzimidazole
• 2-(1H-pyrazol-1-yl)-1H-benzo[d]imidazole
• 2-(pyrazol-1-yl)-1H-benzimidazole
• 2-< Pyrazolyl-(1)> -benzimidazol
• 2-< Pyrazolyl-(1')> -benzimidazol
• 2-pyrazol-1-yl-1H-benzoimidazole
• AC1LCYGB
• pyrazolylbenzodiazole
• QC-3798
• SureCN546101
• 6488-88-6
• DTXSID30348644
• MFCD18807525
• MF-0735
• CS-0454528
• FT-0660842
• InChI=1/C10H8N4/c1-2-5-9-8(4-1)12-10(13-9)14-7-3-6-11-14/h1-7H,(H,12,13
• SCHEMBL546101
• 1H-benzimidazole, 2-(1H-pyrazol-1-yl)-
• AKOS013649577
• 2-pyrazol-1-yl-1H-benzimidazole
• J-505358
• 2-(pyrazol-1-yl)benzimidazole

• MDL： MFCD18807525
• Inchi： 1S/C10H8N4/c1-2-5-9-8(4-1)12-10(13-9)14-7-3-6-11-14/h1-7H,(H,12,13)
• InChI Key： QMKRHMVAGXMKAA-UHFFFAOYSA-N
• SMILES： N1C(=NC2C=CC=CC1=2)N1C=CC=N1

Computed Properties

• Exact Mass: 184.07504
• Monoisotopic Mass: 184.074896272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.5

Additional information on 1H-Benzimidazole,2-(1H-pyrazol-1-yl)-

Exploring the Properties and Applications of 2-(1H-Pyrazol-1-yl)-1H-Benzimidazole (CAS No. 6488-88-6)

The compound 2-(1H-pyrazol-1-yl)-1H-benzimidazole, identified by the CAS registry number 6488-88-6, is a heterocyclic aromatic compound that has garnered significant attention in the fields of organic chemistry, materials science, and pharmacology. This compound is a derivative of benzimidazole, a bicyclic structure consisting of a benzene ring fused to an imidazole ring. The substitution at the 2-position with a pyrazole group introduces unique electronic and structural properties, making it a versatile building block for various applications.

The synthesis of 2-(1H-pyrazol-1-yl)-1H-benzimidazole typically involves multi-step reactions, often utilizing coupling reactions or cyclization processes. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and enhancing the purity of the final product. The compound's stability under various conditions, including thermal and chemical stress, has been extensively studied, making it suitable for use in demanding environments.

In terms of physical properties, 2-(1H-pyrazol-1-yl)-1H-benzimidazole exhibits a high melting point and moderate solubility in common organic solvents. Its electronic structure, characterized by conjugated π-systems, contributes to its strong fluorescence properties. This feature has been exploited in the development of novel fluorescent sensors for detecting metal ions and anions in aqueous environments.

The application of benzimidazole derivatives, including CAS No. 6488-88-6, in drug discovery has been a focal point of recent research. The compound's ability to act as a ligand for metalloenzymes and its potential as an anti-inflammatory agent have been explored in preclinical studies. Additionally, its role as a scaffold in the design of anticancer drugs has shown promise due to its ability to inhibit specific kinase enzymes involved in tumor progression.

In materials science, 2-(1H-pyrazol-1-yl)-1H-benzimidazole has been incorporated into polymer frameworks to enhance their electrical conductivity and mechanical properties. Its use in the fabrication of organic light-emitting diodes (OLEDs) has also been investigated, with reports indicating improved device efficiency and stability compared to traditional materials.

The environmental impact of synthesizing and using CAS No. 6488-88-6 has also come under scrutiny. Researchers have developed greener synthesis routes that minimize waste generation and reduce reliance on hazardous reagents. These efforts align with global sustainability goals and highlight the importance of eco-friendly practices in modern chemical manufacturing.

In conclusion, 2-(1H-pyrazol-1-yl)-1H-benzimidazole (CAS No. 6488-88-6) stands as a testament to the versatility of heterocyclic compounds in addressing diverse scientific challenges. Its unique properties, coupled with ongoing advancements in synthesis and application techniques, ensure that this compound will remain a key player in future research endeavors across multiple disciplines.